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Compound of Interest

Compound Name: Schizolaenone C

Cat. No.: B14752145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Schizolaenone C is a naturally occurring prenylated flavanone that has garnered interest

within the scientific community for its potential cytotoxic activities. This technical guide provides

a comprehensive overview of the available scientific data on Schizolaenone C, including its

chemical identity, physicochemical properties, and biological activity. The guide also outlines

detailed, albeit inferred, experimental protocols for its isolation and cytotoxicity assessment,

and proposes a hypothetical signaling pathway based on the known mechanisms of related

compounds.

Chemical Identity and Synonyms
Schizolaenone C is a flavonoid characterized by a C-prenylated flavanone skeleton.

IUPAC Name: (2S)-2-(3,5-dihydroxyphenyl)-6-[(2E)-3,7-dimethylocta-2,6-dienyl]-5,7-

dihydroxy-2,3-dihydrochromen-4-one[1]

Synonyms: Schizolaenone C, 928760-56-9, orb1943575, CHEMBL1094618[1]

Physicochemical and Computed Properties
A summary of the key physicochemical and computed properties of Schizolaenone C is

presented in Table 1. These properties are crucial for understanding its behavior in biological

systems and for the design of future studies.
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Table 1: Physicochemical and Computed Properties of Schizolaenone C

Property Value Source

Molecular Formula C₂₅H₂₈O₆ PubChem[1]

Molecular Weight 424.5 g/mol PubChem[1]

Exact Mass 424.18858861 Da PubChem[1]

XLogP3 5.8 PubChem[1]

Hydrogen Bond Donor Count 4 PubChem[2]

Hydrogen Bond Acceptor

Count
6 PubChem[2]

Rotatable Bond Count 6 PubChem[2]

Topological Polar Surface Area 107 Å² PubChem[1]

Complexity 671 PubChem[1]

Biological Activity
Schizolaenone C was first isolated from the plant Schizolaena hystrix, native to the rainforests

of Madagascar. Preliminary studies have indicated that this compound exhibits cytotoxic

properties.

Cytotoxicity against Human Cancer Cell Lines
Schizolaenone C has been evaluated for its cytotoxic activity against the A2780 human

ovarian cancer cell line. In the initial study, it was reported to be "weakly active". Specific

quantitative data such as the IC₅₀ value are not readily available in the public domain.

Table 2: Summary of Biological Activity

Activity Cell Line Result

Cytotoxicity
A2780 (Human Ovarian

Cancer)
Weakly active
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Experimental Protocols
The following protocols are based on the methodologies described in the primary literature for

the isolation and evaluation of similar natural products.

Proposed Isolation and Purification Workflow
The isolation of Schizolaenone C from Schizolaena hystrix would typically involve a multi-step

process combining extraction and chromatographic techniques.
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Figure 1. Proposed Isolation Workflow for Schizolaenone C
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Caption: A generalized workflow for the isolation of Schizolaenone C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b14752145?utm_src=pdf-body-img
https://www.benchchem.com/product/b14752145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction: The dried and powdered plant material (e.g., leaves, bark) of Schizolaena hystrix

is extracted with a polar solvent such as methanol at room temperature.

Solvent Partitioning: The resulting crude extract is subjected to solvent-solvent partitioning

with solvents of increasing polarity (e.g., hexane, ethyl acetate, and butanol) to fractionate

the components based on their polarity.

Column Chromatography: The ethyl acetate fraction, which is likely to contain flavonoids, is

subjected to column chromatography on silica gel, eluting with a gradient of hexane and

ethyl acetate.

High-Performance Liquid Chromatography (HPLC): Fractions showing the presence of

flavanones are further purified by reversed-phase HPLC to yield pure Schizolaenone C.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Cytotoxicity Assay Protocol
The cytotoxicity of Schizolaenone C against the A2780 human ovarian cancer cell line can be

determined using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) assay.

Cell Culture: A2780 cells are cultured in appropriate media (e.g., RPMI-1640) supplemented

with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with

5% CO₂.

Cell Seeding: Cells are seeded into 96-well plates at a density of approximately 5,000 cells

per well and allowed to adhere overnight.

Compound Treatment: Schizolaenone C is dissolved in a suitable solvent (e.g., DMSO) and

diluted to various concentrations in the culture medium. The cells are then treated with these

concentrations for a specified period (e.g., 48 or 72 hours).

MTT Assay: After the incubation period, MTT solution is added to each well, and the plate is

incubated for a further 4 hours. The resulting formazan crystals are dissolved in a

solubilization solution (e.g., DMSO or a solution of SDS in HCl).
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Data Analysis: The absorbance is measured using a microplate reader at a wavelength of

570 nm. The percentage of cell viability is calculated relative to untreated control cells, and

the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) is

determined.

Proposed Mechanism of Action and Signaling
Pathway
While the specific molecular targets and signaling pathways affected by Schizolaenone C
have not been elucidated, the anticancer activities of other prenylated flavonoids have been

extensively studied. Based on this body of research, a hypothetical signaling pathway for the

cytotoxic effects of Schizolaenone C is proposed below. Prenylated flavonoids are known to

induce apoptosis and inhibit cell proliferation in cancer cells through the modulation of various

signaling pathways, including the PI3K/Akt and MAPK pathways.
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Figure 2. Hypothetical Signaling Pathway for Schizolaenone C
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Caption: A hypothetical signaling pathway illustrating the potential anticancer mechanisms of

Schizolaenone C.

This proposed pathway suggests that Schizolaenone C may exert its cytotoxic effects by:
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Inhibiting Pro-survival Pathways: Potentially inhibiting the PI3K/Akt/mTOR pathway, which is

frequently overactive in cancer and promotes cell proliferation and survival.

Activating Stress-related Pathways: Potentially activating pro-apoptotic pathways such as

the JNK and p38 MAPK pathways, which are triggered by cellular stress and can lead to

programmed cell death.

Modulating Apoptotic Proteins: Potentially altering the balance of pro-apoptotic (e.g., Bax)

and anti-apoptotic (e.g., Bcl-2) proteins to favor apoptosis.

It is important to note that this pathway is speculative and requires experimental validation to

confirm the precise molecular mechanisms of Schizolaenone C.

Conclusion and Future Directions
Schizolaenone C is a prenylated flavanone with demonstrated, albeit weak, cytotoxic activity.

This technical guide has summarized the currently available information on this compound.

Significant gaps in our knowledge remain, particularly concerning its specific biological potency

(IC₅₀ values against a broader range of cancer cell lines), its detailed spectroscopic

characterization, and its precise mechanism of action.

Future research should focus on:

Re-isolation of Schizolaenone C to obtain sufficient quantities for comprehensive biological

evaluation.

Determination of its IC₅₀ values against a panel of human cancer cell lines.

Detailed spectroscopic analysis (1D and 2D NMR, HRMS) to create a complete and publicly

available dataset.

In-depth studies to elucidate its molecular targets and the signaling pathways it modulates in

cancer cells.

Such studies will be instrumental in determining the potential of Schizolaenone C as a lead

compound for the development of novel anticancer therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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